Cas no 313554-20-0 (3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol)
313554-20-0 structure
Product Name:3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol
CAS No:313554-20-0
MF:C10H13N3O
MW:191.229721784592
CID:301001
PubChem ID:3096134
Update Time:2025-04-19
3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-propanol,5-amino-(9CI)
- 3-(5-Amino-1H-benzimidazol-2-yl)-1-propanol
- 3-(5-AMINO-1H-BENZOIMIDAZOL-2-YL)-PROPAN-1-OL
- 3-(5-amino-1H-benzo[d]imidazol-2-yl)propan-1-ol
- CHEMBL1617632
- 3-(6-Amino-1H-benzo[d]imidazol-2-yl)propan-1-ol
- CHEBI:104050
- AKOS000104197
- 3-(6-azanyl-1H-benzimidazol-2-yl)propan-1-ol;hydrochloride
- 5-AMINO-2-(3-HYDROXYPROPYL)BENZIMIDAZOLE
- BDBM52698
- 313554-20-0
- 3-(6-amino-1H-benzimidazol-2-yl)propan-1-ol
- SMR000290828
- Oprea1_647273
- 3-(6-amino-1H-benzimidazol-2-yl)-1-propanol;hydrochloride
- 3-(6-amino-1H-benzimidazol-2-yl)-1-propanol
- Q27181320
- MFCD00462583
- MLS000718560
- BB 0219728
- 3-(6-amino-1H-benzimidazol-2-yl)propan-1-ol;hydrochloride
- AKOS000111837
- cid_16195263
- CS-0327912
- HMS1697A11
- 3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol
-
- MDL: MFCD00462583
- Inchi: 1S/C10H13N3O/c11-7-3-4-8-9(6-7)13-10(12-8)2-1-5-14/h3-4,6,14H,1-2,5,11H2,(H,12,13)
- InChI Key: BVNWGDZNXNWEIB-UHFFFAOYSA-N
- SMILES: OCCCC1=NC2C=CC(=CC=2N1)N
Computed Properties
- Exact Mass: 191.106
- Monoisotopic Mass: 191.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 74.93000
- LogP: 1.65120
3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516888-1g |
3-(5-Amino-1H-benzo[d]imidazol-2-yl)propan-1-ol |
313554-20-0 | 97% | 1g |
$291 | 2023-02-02 | |
| TRC | A638468-10mg |
3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol |
313554-20-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A638468-50mg |
3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol |
313554-20-0 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | A638468-100mg |
3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol |
313554-20-0 | 100mg |
$ 210.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398582-1g |
3-(6-Amino-1H-benzo[d]imidazol-2-yl)propan-1-ol |
313554-20-0 | 97% | 1g |
¥2629.00 | 2024-08-02 |
3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
313554-20-0 (3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent